Cas no 129042-81-5 (3-Amino-2-(3-hydroxy-4-methoxyphenyl)propanoic Acid)

• Product Name: 3-Amino-2-(3-hydroxy-4-methoxyphenyl)propanoic Acid
• CAS No: 129042-81-5
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• MDL: MFCD03002476
• CID: 98481
• PubChem ID: 12096265
• Update Time: 2025-06-11

3-Amino-2-(3-hydroxy-4-methoxyphenyl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, b-amino-3-hydroxy-4-methoxy-
• 3-(3-Hydroxy-4-methoxyphenyl)-DL-beta-alanine
• 3-Amino-3-(3-hydroxy-4-methoxyphenyl)propanoic acid
• 3-Amino-3-(3-hydroxy-4-methoxyphenyl)-propanoic acid
• 3-AMINO-3-(3-HYDROXY-4-METHOXY-PHENYL)-PROPIONIC ACID
• DL-?-(3-Hydroxy-4-methoxyphenyl)alanine
• Benzenepropanoic acid, .beta.-amino-3-hydroxy-4-methoxy-
• Q-102262
• CS-0199993
• BBL029828
• 129042-81-5
• FT-0630179
• J-502197
• DL- -(3-Hydroxy-4-methoxyphenyl)alanine
• STL146765
• dl-beta-(3-hydroxy-4-methoxyphenyl)alanine
• (r)-3-(3-hydroxy-4-methoxyphenyl)-beta-alanine
• 3-Amino-3-(3-hydroxy-4-methoxy-phenyl)-propionicacid
• AKOS005747179
• SCHEMBL10381531
• FT-0630227
• MFCD03002476
• DTXSID10477481
• MVPHRWQFARWHIX-UHFFFAOYSA-N
• VS-09454
• 3-amino-3-(3-hydroxy-4-methoxyphenyl)propanoicacid
• EN300-186700
• (S)-3-Amino-3-(3-hydroxy-4-methoxyphenyl)propanoic acid
• (2R)-3-amino-2-(3-hydroxy-4-methoxyphenyl)propanoic acid
• DB-079320
• DB-031727
• (3R)-3-amino-3-(3-hydroxy-4-methoxy-phenyl)propanoic acid
• 925221-88-1
• (R)-3-amino-2-(3-hydroxy-4-methoxyphenyl)propanoic acid
• (R)-3-amino-3-(3-hydroxy-4-methoxyphenyl)propanoic acid
• 3-Amino-2-(3-hydroxy-4-methoxyphenyl)propanoic Acid

• MDL： MFCD03002476
• Inchi： 1S/C10H13NO4/c1-15-9-3-2-6(4-8(9)12)7(11)5-10(13)14/h2-4,7,12H,5,11H2,1H3,(H,13,14)
• InChI Key： MVPHRWQFARWHIX-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1O)C(CC(=O)O)N

Computed Properties

• Exact Mass: 211.08400
• Monoisotopic Mass: 211.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 92.8Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.318
• Boiling Point: 422°C at 760 mmHg
• Flash Point: 209°C
• Refractive Index: 1.59
• PSA: 92.78000
• LogP: 1.57560

3-Amino-2-(3-hydroxy-4-methoxyphenyl)propanoic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319
• Warning Statement： P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Amino-2-(3-hydroxy-4-methoxyphenyl)propanoic Acid

Introduction to 3-Amino-2-(3-hydroxy-4-methoxyphenyl)propanoic Acid (CAS No. 129042-81-5) and Its Emerging Applications in Chemical Biology

3-Amino-2-(3-hydroxy-4-methoxyphenyl)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 129042-81-5, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This molecule, featuring a combination of an amino group, a hydroxyl-substituted aromatic ring, and a propanoic acid moiety, presents a versatile scaffold for the development of novel bioactive agents. The presence of both hydrophilic and hydrophobic regions enhances its potential as a building block in drug design, particularly in targeting neurological and inflammatory disorders.

The 3-hydroxy-4-methoxyphenyl substituent in the molecule is particularly noteworthy, as it mimics the structure of naturally occurring flavonoids known for their antioxidant and anti-inflammatory properties. Recent studies have highlighted the role of such phenolic derivatives in modulating enzyme activity and receptor interactions, making this compound a promising candidate for further investigation. The amino group at the other end of the molecule allows for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, the pharmaceutical industry has seen a surge in interest towards molecules that can interact with multiple biological targets simultaneously. This concept, known as polypharmacology, has been instrumental in the development of drugs like Janus kinases (JAK) inhibitors and multitargeted protein kinases (MTPKs). The structural features of 3-amino-2-(3-hydroxy-4-methoxyphenyl)propanoic acid make it an ideal candidate for such applications. For instance, its aromatic ring can engage with hydrophobic pockets of proteins, while the amino and hydroxyl groups can form hydrogen bonds with key residues, facilitating stable binding.

One of the most compelling aspects of this compound is its potential application in treating neurological disorders. Emerging research suggests that modulating certain neurotransmitter systems could offer novel therapeutic strategies for conditions such as Alzheimer's disease and Parkinson's disease. The 3-hydroxy-4-methoxyphenyl moiety, reminiscent of resveratrol and other polyphenols, has been shown to exhibit neuroprotective effects by inhibiting oxidative stress and promoting autophagy. These findings have prompted investigations into whether derivatives of 3-amino-2-(3-hydroxy-4-methoxyphenyl)propanoic acid could serve as effective scaffolds for developing neuroprotective agents.

Furthermore, the compound's anti-inflammatory potential has not gone unnoticed. Chronic inflammation is a hallmark of numerous diseases, including arthritis, cancer, and metabolic syndromes. Studies have demonstrated that certain phenolic compounds can inhibit inflammatory pathways by modulating enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural similarity between 3-amino-2-(3-hydroxy-4-methoxyphenyl)propanoic acid and these natural products suggests that it may share similar inhibitory effects. This has opened up avenues for exploring its role in developing anti-inflammatory therapies.

The synthesis of 3-amino-2-(3-hydroxy-4-methoxyphenyl)propanoic acid presents an interesting challenge due to its complex structure. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yield and purity. However, advancements in organic chemistry have enabled more efficient synthetic strategies, such as catalytic asymmetric hydrogenation and palladium-catalyzed cross-coupling reactions. These methods not only improve efficiency but also minimize waste production, aligning with the growing emphasis on green chemistry principles.

In terms of pharmacokinetic properties, the presence of both polar (amino and hydroxyl groups) and non-polar regions in 3-amino-2-(3-hydroxy-4-methoxyphenyl)propanoic acid suggests moderate solubility in both water and organic solvents. This balanced solubility profile is advantageous for drug development, as it allows for formulation flexibility across different administration routes. Additionally, computational modeling studies have predicted favorable metabolic stability, indicating that the compound may exhibit prolonged half-life once administered.

Recent preclinical studies have begun to unravel the potential therapeutic applications of 3-amino-2-(3-hydroxy-4-methoxyphenyl)propanoic acid. In cell-based assays, derivatives of this compound have shown promise in inhibiting the growth of certain cancer cell lines by disrupting signaling pathways involved in tumor proliferation. Moreover, animal models have demonstrated protective effects against ischemia-reperfusion injury in the heart and brain, suggesting its potential use in stroke therapy. These preliminary findings underscore the need for further clinical investigations to validate these effects and explore possible therapeutic uses.

The versatility of this compound also extends to its role as a chiral building block in drug synthesis. Many biologically active molecules exhibit optical activity due to their chiral centers; thus, having access to enantiomerically pure forms is crucial for drug development. The synthesis of enantiomerically enriched derivatives of 3-amino-2-(3-hydroxy-4-methoxyphenyl)propanoic acid could open up new possibilities for creating highly selective drugs with improved efficacy and reduced side effects.

In conclusion, 3-amino-2-(3-hydroxy-4-methoxyphenyl)propanoic acid (CAS No. 129042-81-5) represents a structurally fascinating molecule with significant potential in chemical biology and pharmaceutical research. Its unique combination of pharmacophoric features makes it an attractive scaffold for developing novel bioactive agents targeting neurological disorders, inflammatory conditions, and cancer. With ongoing advancements in synthetic chemistry, computational modeling, and preclinical research, this compound is poised to play a pivotal role in shaping future therapeutic strategies across multiple disease areas.